Cas no 1261931-29-6 (4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methoxyphenol)

• Product Name: 4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methoxyphenol
• CAS No: 1261931-29-6
• MF: C₁₅H₁₃FO₄
• MW: 276.259728193283
• MDL: MFCD18315293
• CID: 2764276
• PubChem ID: 53221033
• Update Time: 2025-06-26

4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• DTXSID80685718
• Methyl 2-fluoro-4'-hydroxy-3'-methoxy[1,1'-biphenyl]-4-carboxylate
• 4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methoxyphenol, 95%
• 1261931-29-6
• MFCD18315293
• 4-(2-FLUORO-4-METHOXYCARBONYLPHENYL)-2-METHOXYPHENOL
• 4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methoxyphenol

• MDL： MFCD18315293
• Inchi： 1S/C15H13FO4/c1-19-14-8-9(4-6-13(14)17)11-5-3-10(7-12(11)16)15(18)20-2/h3-8,17H,1-2H3
• InChI Key： IADOJBDMUACGQG-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=CC=1C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 276.07978705Da
• Monoisotopic Mass: 276.07978705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methoxyphenol

4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methoxyphenol: A Comprehensive Overview

4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methoxyphenol, also known by its CAS number 1261931-29-6, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential uses in drug development, material science, and advanced chemical synthesis. Recent studies have highlighted its role in the synthesis of bioactive molecules, making it a subject of interest for researchers worldwide.

The molecular structure of 4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methoxyphenol is characterized by a phenolic ring substituted with a methoxy group at the 2-position and a fluoro-substituted methoxycarbonyl group at the 4-position. This arrangement imparts the compound with unique electronic properties, which are crucial for its reactivity in various chemical reactions. The presence of electron-donating and electron-withdrawing groups on the aromatic ring creates a balance that enhances its stability and reactivity, making it an ideal candidate for further functionalization.

Recent research has focused on the synthesis and characterization of this compound, exploring its potential as an intermediate in the production of pharmaceutical agents. For instance, studies have demonstrated that derivatives of 4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methoxyphenol can exhibit anti-inflammatory and antioxidant activities, suggesting their potential use in therapeutic applications. Additionally, its ability to undergo various coupling reactions has made it a valuable building block in organic synthesis.

In terms of physical properties, 4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methoxyphenol is typically a crystalline solid with a melting point ranging between 150°C and 160°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in solution-based reactions. The compound's UV-vis spectrum reveals strong absorption bands due to the conjugated aromatic system, which is indicative of its electronic transitions and potential use in optoelectronic materials.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the fluoro-substituted phenolic precursor. Subsequent steps include Friedel-Crafts acylation or other electrophilic substitution methods to introduce the methoxycarbonyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing reaction times and improving yields. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex organic molecules.

In conclusion, 4-(2-Fluoro-4-methoxycarbonylphenyl)-2-methoxyphenol, CAS number 1261931-29-6, stands as a testament to the ingenuity of modern chemical research. Its versatile structure and promising applications across multiple disciplines ensure that it will remain a focal point for future investigations. As researchers continue to explore its potential, this compound is poised to make significant contributions to the advancement of science and technology.